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Compound of Interest

Compound Name: PF 05089771 tosylate

Cat. No.: B560333 Get Quote

Technical Support Center: PF-05089771 Tosylate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address solubility issues encountered during experiments with PF-05089771

tosylate.

Frequently Asked Questions (FAQs)
Q1: I have just received PF-05089771 tosylate, a crystalline solid, and it will not dissolve in my

aqueous buffer. What is the first step?

A1: The recommended first step is to prepare a high-concentration stock solution in a water-

miscible organic solvent.[1] Dimethyl sulfoxide (DMSO) is the most common and recommended

choice for PF-05089771 tosylate due to its strong solubilizing power.[1] From this concentrated

stock, you can make serial dilutions into your aqueous experimental medium. It is critical to

ensure the final concentration of the organic solvent is minimal (typically <0.5% v/v) to avoid

impacting the biological system.[1][2]

Q2: My compound precipitates out of solution when I dilute my DMSO stock into an aqueous

buffer. How can I prevent this?

A2: This phenomenon, known as "precipitation upon dilution," is common for hydrophobic

compounds.[2][3] Several strategies can mitigate this issue:
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Lower the Final Concentration: You may be exceeding the compound's aqueous solubility

limit. Try testing a lower final concentration in your assay.[2][3]

Adjust pH: For ionizable compounds, modifying the pH of the aqueous buffer can

significantly improve solubility.[1][3]

Use Co-solvents: Adding a small amount of a water-miscible organic solvent to your final

aqueous medium can help maintain solubility.[3]

Employ Excipients: In some cases, solubilizing agents like cyclodextrins can be used to

increase aqueous solubility.[1]

Q3: What are the recommended concentrations for stock solutions of PF-05089771 tosylate?

A3: Based on available data, PF-05089771 tosylate is soluble in DMSO and DMF at

concentrations up to 33 mg/mL.[4] It is also reported to be soluble up to 100 mM in DMSO. For

practical purposes, preparing a stock solution in the range of 10-50 mM in 100% DMSO is a

standard starting point.

Q4: Can I use heating or sonication to dissolve PF-05089771 tosylate?

A4: Gentle heating (e.g., in a 37°C water bath) and brief sonication can be effective methods to

aid in the dissolution of compounds that are slow to dissolve.[3] However, it is crucial to first

attempt dissolution at room temperature with vigorous vortexing. If heating is used, ensure the

compound's stability at that temperature is not compromised. Always visually inspect the

solution to ensure it is clear and free of particulates before use.[3]

Q5: How should I store stock solutions of PF-05089771 tosylate?

A5: Stock solutions prepared in an organic solvent like DMSO should be stored at -20°C or

-80°C.[3] It is highly recommended to store them in small aliquots to avoid repeated freeze-

thaw cycles, which can degrade the compound.[2][3] Additionally, since DMSO is hygroscopic

(absorbs moisture from the air), minimizing exposure of the stock solution to the atmosphere is

crucial to maintain the intended concentration.[2] The solid form of PF-05089771 tosylate is

stable for at least four years when stored appropriately.[4]
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The following table summarizes the known solubility of PF-05089771 tosylate in various

solvents.

Solvent System Concentration (mg/mL) Molar Concentration (mM)*

Dimethylformamide (DMF) 33 ~49.1

Dimethyl sulfoxide (DMSO) 33 ~49.1

DMSO Up to 100 mM ~67.3

DMSO:PBS (pH 7.2) (1:4) 0.20 ~0.3

*Calculated based on a molecular weight of 672.6 g/mol .[4]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution

Objective: To prepare a 50 mM stock solution of PF-05089771 tosylate in DMSO.

Materials:

PF-05089771 tosylate (MW: 672.6 g/mol )[4]

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the mass of PF-05089771 tosylate required. For 1 mL of a 50 mM stock solution:

Mass = 0.050 mol/L * 0.001 L * 672.6 g/mol = 0.03363 g = 33.63 mg

Weigh out the calculated amount of PF-05089771 tosylate into a sterile vial.
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Add the desired volume of DMSO (in this case, 1 mL) to the vial.

Cap the vial tightly and vortex vigorously for 1-2 minutes until the solid is completely

dissolved.[3]

Visually inspect the solution against a light source to ensure it is clear and free of any

particulate matter.

If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes or brief

sonication may be applied.[3]

Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.[3]

Protocol 2: Troubleshooting Precipitation Upon Aqueous Dilution

Objective: To determine the kinetic solubility of PF-05089771 tosylate in a specific aqueous

buffer to avoid precipitation during experiments.

Materials:

High-concentration stock solution of PF-05089771 tosylate in DMSO (e.g., 50 mM)

Experimental aqueous buffer (e.g., PBS, cell culture medium)

96-well clear bottom plate or microcentrifuge tubes

Plate reader (optional, for turbidity measurement)

Procedure:

Prepare a series of dilutions of your aqueous buffer. For example, if your final desired DMSO

concentration is 0.1%, prepare the buffer accordingly.

In a 96-well plate, add the aqueous buffer to each well.

Create a serial dilution of your DMSO stock solution directly into the aqueous buffer to

achieve a range of final compound concentrations (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM,

etc.). Include a vehicle control (DMSO only).
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Incubate the plate under your experimental conditions (e.g., room temperature or 37°C) for a

duration equivalent to your assay time.[3]

Visually inspect each well for any signs of precipitation or cloudiness.[2]

(Optional) Quantify any precipitation by measuring the turbidity (absorbance) at a

wavelength where the compound does not absorb, such as 600 nm, using a plate reader.[2]

The highest concentration that remains a clear, particle-free solution is the approximate

kinetic solubility limit under these specific conditions.[2] Use concentrations at or below this

limit for your experiments.
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Caption: A troubleshooting workflow for addressing PF-05089771 tosylate solubility issues.
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Caption: Simplified signaling pathway showing NaV1.7's role in pain and the action of PF-

05089771.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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